BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Extraction of
Planteose from Chia Seed Mucilage

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Planteose
CAS No.: 470-57-5
Cat. No.: B12796885
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chia (Salvia hispanica L.) seeds, upon hydration, release a gelatinous substance known as
mucilage. This hydrocolloid is a complex mixture of polysaccharides and other bioactive
compounds. A significant component of this mucilage is planteose, a trisaccharide with the
structure a-D-galactopyranosyl-(1 - 6)-3-D-fructofuranosyl-(2 - 1)-a-D-glucopyranoside.[1]
Planteose is of increasing interest to the pharmaceutical and nutraceutical industries due to its
potential prebiotic properties. This document provides a detailed protocol for the extraction of
chia seed mucilage and the subsequent isolation and purification of planteose.

Data Presentation

The yield of chia seed mucilage is influenced by the extraction method and its parameters. The
following table summarizes quantitative data from various studies on mucilage extraction.
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Note: The yield of purified planteose from the mucilage is not extensively reported in the
literature; however, it is identified as a major oligosaccharide within the mucilage.[1]

Experimental Protocols

This section details a two-stage protocol: the extraction of crude mucilage from chia seeds,
followed by the purification of planteose from the mucilage extract using solid-phase extraction
(SPE).

Part 1: Extraction of Crude Chia Seed Mucilage (Hot
Water Method)

This protocol is based on methodologies that have demonstrated high mucilage yields.[2][3]

Materials and Equipment:
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e Whole chia seeds (Salvia hispanica L.)

o Deionized water

o Magnetic stirrer with hot plate

» Beakers

e pH meter and adjustment solutions (0.1 M HCIl and 0.1 M NaOH)
o Centrifuge and appropriate centrifuge tubes

o Freeze-dryer (lyophilizer) or drying oven

e Sieve (40 mesh)

» Mortar and pestle or grinder

Procedure:

o Hydration: Weigh 10 g of whole chia seeds and add them to 400 mL of deionized water (1:40
w/v ratio) in a 1 L beaker.

e pH Adjustment: Adjust the pH of the suspension to 8.0 using 0.1 M NaOH.

o Extraction: Place the beaker on a magnetic stirrer with a hot plate. Heat the suspension to
80°C while stirring continuously for 2 hours. This promotes the release of the mucilage.

o Separation of Mucilage from Seeds:

o Option A (Centrifugation): Allow the mixture to cool to room temperature. Transfer the
mixture to centrifuge tubes and centrifuge at 4,000 x g for 20 minutes. The supernatant is
the mucilage extract. Carefully decant and collect the supernatant.

o Option B (Drying and Sieving): Spread the entire seed and mucilage mixture onto trays
and dry in an oven at 60°C for 10-12 hours or until completely dry. Alternatively, for higher
quality mucilage, freeze the mixture at -20°C and then lyophilize until dry.
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» Mucilage Collection (for Option B): Once dried, gently grind the material and pass it through
a 40-mesh sieve to separate the powdered mucilage from the seeds.

o Storage: Store the collected crude mucilage (either as a lyophilized powder or a dried
extract) at room temperature in a desiccator until further processing.

Part 2: Isolation and Purification of Planteose by Solid-
Phase Extraction (SPE)

This protocol is a reconstruction based on the work of Xing et al. (2017), who identified
planteose from chia mucilage using an optimized SPE method, and general protocols for
oligosaccharide purification using graphitized carbon cartridges.[1][6]

Materials and Equipment:

Crude chia seed mucilage extract (from Part 1)

o Graphitized carbon solid-phase extraction (SPE) cartridges (e.g., ENVI-Carb, 250 mg, 3 mL)
e SPE vacuum manifold

o Acetonitrile (ACN), HPLC grade

e Deionized water, HPLC grade

» Rotary evaporator or vacuum concentrator (e.g., SpeedVac)

 Vials for sample collection

Procedure:

o Sample Preparation: Dissolve 100 mg of the crude mucilage extract in 10 mL of deionized
water. Vortex thoroughly to ensure complete dissolution. Centrifuge at 10,000 x g for 10
minutes to pellet any insoluble material. Collect the supernatant.

o SPE Cartridge Conditioning:

o Place the graphitized carbon SPE cartridge on the vacuum manifold.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12796885/docs?utm_src=pdf-body#application-notes-and-protocols-extraction-of-planteose-from-chia-seed-mucilage
https://www.benchchem.com/product/b12796885/docs?utm_src=pdf-body#application-notes-and-protocols-extraction-of-planteose-from-chia-seed-mucilage
https://www.researchgate.net/publication/318649665_Isolation_and_structural_elucidation_by_2D_NMR_of_planteose_a_major_oligosaccharide_in_the_mucilage_of_chia_Salvia_hispanica_L_seeds
https://pubmed.ncbi.nlm.nih.gov/28917861/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12796885?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Wash the cartridge with 3 mL of 80% acetonitrile in water (v/v).

o Equilibrate the cartridge with 3 mL of deionized water. Do not let the cartridge run dry.

e Sample Loading:
o Load the prepared mucilage supernatant onto the conditioned SPE cartridge.

o Allow the sample to pass through the cartridge slowly, at a flow rate of approximately 1-2
mL/minute. Collect the flow-through (this fraction will contain highly polar compounds and
salts that do not bind to the cartridge).

e Washing (Removal of Impurities):

o Wash the cartridge with 3 column volumes (e.g., 3 x 3 mL) of deionized water. This step
removes remaining salts and monosaccharides.

 Elution of Planteose:
o Place a clean collection vial under the cartridge.

o Elute the oligosaccharides, including planteose, with 2 column volumes (e.g., 2 x 3 mL) of
40% acetonitrile in water (v/v).

» Drying and Reconstitution:
o Dry the collected eluate completely using a rotary evaporator or a vacuum concentrator.

o Reconstitute the dried sample in a minimal volume of deionized water (e.g., 500 uL) for
subsequent analysis (e.g., by LC-MS or NMR).

Visualizations
Experimental Workflow Diagram
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Workflow for Planteose Extraction from Chia Seeds
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Caption: Workflow for Planteose Extraction from Chia Seeds.
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Disclaimer: This protocol is intended for research and development purposes by qualified
professionals. Appropriate safety precautions should be taken when handling chemicals and
operating laboratory equipment. The specific parameters of the solid-phase extraction may
require further optimization depending on the exact materials and equipment used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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